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For Researchers, Scientists, and Drug Development Professionals

Accurate and reliable analysis of lead-based alloys is critical in a wide range of scientific and
industrial applications, from materials science to environmental monitoring and quality control in
pharmaceutical manufacturing. The foundation of such precise measurements lies in the use of
high-quality Standard Reference Materials (SRMs). This guide provides a comparative
overview of lead-based alloy SRMs from leading international producers, including the National
Institute of Standards and Technology (NIST), the Bundesanstalt fur Materialforschung (BAM),
and LGC Standards.

Comparison of Certified Reference Materials

The selection of an appropriate SRM is contingent on the specific lead-based alloy being
analyzed and the elements of interest. The following tables summarize the certified values for
key elements in a selection of commercially available SRMs.

Lead-Antimony-Tin Alloys

These alloys are widely used in applications such as battery grids and bearing metals.
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Matrix
Standard Composition - )
) Certified Mass Uncertainty
Reference Producer (Nominal .
_ Element Fraction (%) (%)
Material Mass
Fraction, %)

NIST SRM 84% Pb, 10%  Antimony

NIST 9.98 0.04
53e Sb, 6% Sn (Sb)
Tin (Sn) 5.86 0.03
Copper (Cu) 0.099 0.002
Bismuth (Bi)  0.052 0.002
Arsenic (As) 0.097 0.004
NIST SRM 84% Pb, 10%  Antimony

NIST 10.00 0.06
1132 Sb, 6% Sn (Sb)
Tin (Sn) 5.84 0.04
Copper (Cu) 0.100 0.002
Bismuth (Bi) 0.054 0.001
Arsenic (As) 0.098 0.002

Lead-Calcium-Tin Alloys

These alloys are commonly found in modern lead-acid batteries.
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Matrix
Standard Composition - )
) Certified Mass Uncertainty
Reference Producer (Nominal .
_ Element Fraction (%) (%)
Material Mass
Fraction, %)
BAM-M113 BAM Pb-Ca-Sn Calcium (Ca) 0.072 0.002
Tin (Sn) 0.498 0.007
Bismuth (Bi)  0.0101 0.0004
Aluminum
0.0061 0.0003
(Al)
Silver (Ag) 0.0051 0.0002
Copper (Cu) 0.0019 0.0001
Iron (Fe) 0.0006 0.0001
Antimony
0.0012 0.0001
(Sb)

Solder Alloys (Lead-Tin)

Solders are a common class of lead-tin alloys with varying compositions.
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Matrix
Standard Composition - )
) Certified Mass Uncertainty
Reference Producer (Nominal .
_ Element Fraction (%) (%)
Material Mass
Fraction, %)
NIST SRM 60% Pb, 40% ]
NIST Tin (Sn) 39.8 0.1
127b Sn
Antimony
0.76 0.02
(Sb)
Copper (Cu) 0.052 0.002
Bismuth (Bi)  0.102 0.004
Silver (Ag) 0.013 0.001
LGC 63% Sn, 37% )
LGC-S-21 Tin (Sn) 62.9 0.3
Standards Pb
Antimony
0.11 0.01
(Sb)
Copper (Cu) 0.045 0.003
Bismuth (Bi)  0.048 0.003
Cadmium
0.0018 0.0002
(Cd)

Experimental Protocols

The certification of these SRMs involves a rigorous process of inter-laboratory comparisons
and the use of multiple, independent analytical techniques. The methodologies are designed to
ensure the highest level of accuracy and traceability.

Sample Preparation

For solid metallic SRMs in the form of discs or blocks, the surface is typically prepared prior to
analysis to remove any surface contamination or oxidation. This is often achieved by milling or
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turning on a lathe. For chip or powder forms, the material is used as is, ensuring a
representative sub-sample is taken for analysis.

Analytical Techniques

A combination of the following analytical methods is commonly employed for the certification of
lead-based alloy SRMs.

« Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES): This is a widely
used technique for the determination of major, minor, and trace elements in a wide variety of
samples. For lead alloy analysis, a representative portion of the SRM is dissolved in an
appropriate acid mixture (e.g., nitric acid and hydrochloric acid). The resulting solution is then
introduced into the plasma, and the emitted light at element-specific wavelengths is
measured to determine the elemental concentrations.

o Flame Atomic Absorption Spectrometry (FAAS): FAAS is another robust technique for the
determination of elemental concentrations. Similar to ICP-OES, the sample is first dissolved.
The solution is then aspirated into a flame, and a light beam from a hollow cathode lamp
specific to the element of interest is passed through the flame. The amount of light absorbed
by the atomized element is proportional to its concentration.

o Spark Optical Emission Spectrometry (S-OES): This technique is particularly suited for the
analysis of solid metal samples. A high-voltage spark is applied to the surface of the SRM,
causing a small amount of the material to be vaporized and excited. The emitted light is then
analyzed by a spectrometer to determine the elemental composition. S-OES is a rapid and
non-destructive technique, making it ideal for quality control in metal production.

 Inductively Coupled Plasma-Mass Spectrometry (ICP-MS): For the determination of trace
and ultra-trace element concentrations, ICP-MS is often the method of choice due to its high
sensitivity and specificity. The sample is introduced into the plasma as an aerosol, where it is
ionized. The ions are then passed into a mass spectrometer, which separates them based on
their mass-to-charge ratio.

The certification process for these SRMs is carried out in accordance with international
standards such as ISO 17034.
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Workflow for Selecting a Standard Reference
Material

The selection of the most suitable SRM is a critical step in ensuring the accuracy of analytical
measurements. The following diagram illustrates a logical workflow for this process.
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Caption: Workflow for the selection of an appropriate Standard Reference Material.
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Conclusion

The use of certified Standard Reference Materials is indispensable for achieving high-quality,
reliable data in the analysis of lead-based alloys. This guide provides a starting point for
researchers and scientists to compare and select the most appropriate SRMs for their specific
analytical needs. By carefully considering the matrix match, the certified values and their
uncertainties, and the analytical methodology, laboratories can ensure the accuracy and
traceability of their measurements. For the most current and detailed information, users should
always refer to the certificates of analysis provided by the respective standards organizations.

¢ To cite this document: BenchChem. [A Comparative Guide to Standard Reference Materials
for Lead-Based Alloy Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12673181#standard-reference-materials-for-lead-
based-alloy-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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